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Compound of Interest

Compound Name: Elemicin-d3

Cat. No.: B12374495

This document provides essential safety and logistical information for the proper disposal of
Elemicin-d3, a deuterated form of Elemicin. The procedures outlined below are intended for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with regulations. Elemicin-d3 is a stable isotope-labeled compound used in
research, and while its toxicological properties are not fully evaluated, it should be handled with
care.[1]

Chemical and Physical Properties of Elemicin

The following table summarizes the key chemical and physical properties of Elemicin. These
properties are expected to be very similar for Elemicin-d3.
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Property Value

Chemical Formula C12H1603

Molar Mass 208.25 g/mol [2][3][4]

Appearance Colorless to pale straw-colored viscous liquid[2]
Boiling Point 152.00 to 156.00 °C @ 17.00 mm Hg[2]
Density 1.07 g/cm3[3]

Solubility in Water Practically insoluble to insoluble[2]

Storage Temperature Store at < -15°CJ[3]

CAS Number (Elemicin) 487-11-6[2][3][4]

Elemicin-d3 Disposal Protocol

The disposal of Elemicin-d3 must be carried out in accordance with local, regional, national,
and international regulations.[1][5] The following steps provide a general framework for safe
disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling Elemicin-d3 waste, ensure you are wearing appropriate personal protective
equipment. This includes:

e Gloves: Wear protective gloves.
o Eye Protection: Use safety glasses or goggles.
o Lab Coat: A standard laboratory coat should be worn.

Avoid contact with eyes, skin, and clothing.[5] Wash hands thoroughly after handling.[1][5]

Step 2: Waste Identification and Segregation

» Hazard Classification: Elemicin is classified as harmful if swallowed (Acute Toxicity 4).[1]
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» Segregation: Do not mix Elemicin-d3 waste with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office. It should be
collected in a designated, properly labeled waste container.

Step 3: Spill Management

In the event of a spill:

o Small Spills: Wipe up with an absorbent material (e.g., cloth, fleece).[5] Clean the surface
thoroughly to remove any residual contamination.[5]

o Large Spills:

[e]

Stop the flow of material if it can be done without risk.[5]

o

Contain the spill using a dike or other barriers.[5]

[¢]

Absorb the spilled material with vermiculite, dry sand, or earth and place it into containers
for disposal.[5]

[¢]

Prevent entry into waterways, sewers, basements, or confined areas.[5]
o Ventilation: Ensure adequate ventilation in the area of the spill.

Never return spilled material to the original container for re-use.[5]

Step 4: Containerization and Labeling

» Container: Use a chemically resistant, sealable container for collecting Elemicin-d3 waste.
Keep the container tightly closed when not in use.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name "Elemicin-d3". Include any other information required by your institution.

Step 5: Storage of Waste

Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[5] The storage area should be secure
and accessible only to authorized personnel.
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Step 6: Final Disposal

» Professional Disposal: Arrange for the disposal of the Elemicin-d3 waste through a licensed
hazardous waste disposal company. Do not attempt to dispose of this chemical down the
drain or in the regular trash.

e Institutional Procedures: Follow your institution's specific procedures for hazardous waste
pickup and disposal. Contact your EHS office for guidance.

Dispose of the contents and container in accordance with all applicable local, regional,
national, and international regulations.[1]

Elemicin-d3 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Elemicin-d3.
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Start: Elemicin-d3 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Is there a spill?

Large Spill:
O : Contain the spill.
Absorb with inert material. Absorb with vermiculite/sand.
Clean surface thoroughly. .

Prevent entry into waterways.

T~

Step 2 & 3: Collect Waste
(Spill residue or routine waste)

'

Step 4: Containerize and Label
- Use a sealed, resistant container.
- Label as 'Hazardous Waste: Elemicin-d3'.

'

Step 5: Store Waste Securely
- Cool, dry, well-ventilated area.
- Away from incompatible materials.

'

Step 6: Final Disposal
- Contact institutional EHS.
- Use a licensed waste disposal service.

Small Spill:

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Elemicin-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of Elemicin-d3: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374495#elemicin-d3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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